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Compound of Interest

Compound Name: 1-Cyclohexylethanamine

Cat. No.: B3024940 Get Quote

1-Cyclohexylethanamine is a flammable, corrosive, and toxic substance that demands

rigorous handling procedures.[1][2] Its hazard profile necessitates a multi-faceted approach to

safety, encompassing engineering controls, personal protective equipment, and stringent

operational protocols.

Physicochemical Properties and Associated Risks
Understanding the inherent properties of 1-Cyclohexylethanamine is fundamental to

anticipating and mitigating its risks.
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Property Value
Implication for Safe
Handling

Molecular Formula C₈H₁₇N

Indicates an amine, which can

be corrosive and have a

characteristic odor.

Molecular Weight 127.23 g/mol [1][2]

Relevant for stoichiometric

calculations and vapor density

considerations.

Appearance
Colorless to light yellow

liquid[3]

Visual inspection can indicate

purity and potential

degradation.

Odor Strong, fishy, amine-like[4]

Odor can serve as an indicator

of vapor release, but olfactory

fatigue is a risk.

Boiling Point
177 - 178 °C (350.6 - 352.4 °F)

[1]

High boiling point suggests

lower volatility at room

temperature compared to more

volatile amines.

Flash Point
51 - 52 °C (123.8 - 125.6 °F)

(closed cup)[1][5]

Classified as a flammable

liquid; vapors can form

explosive mixtures with air.[1]

[6]

Specific Gravity 0.866 - 0.87 g/cm³[3][6] Less dense than water.

Health Hazard Classification
1-Cyclohexylethanamine is classified with multiple health hazards that necessitate strict

exposure controls.
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Hazard
Classification

GHS Category Signal Word Hazard Statement

Flammable Liquid Category 3 Danger
H226: Flammable

liquid and vapor[2][7]

Acute Toxicity, Oral Category 4 Warning
H302: Harmful if

swallowed[2]

Acute Toxicity, Dermal Category 4 Warning
H312: Harmful in

contact with skin[2]

Skin

Corrosion/Irritation
Category 1B/1C Danger

H314: Causes severe

skin burns and eye

damage[1][2]

Serious Eye Damage Category 1 Danger
H318: Causes serious

eye damage[1][7]

Reproductive Toxicity Category 2 Warning

H361: Suspected of

damaging fertility or

the unborn child

Engineering Controls: The First Line of Defense
The primary strategy for mitigating exposure to 1-Cyclohexylethanamine is through robust

engineering controls. These systems are designed to contain the chemical at its source,

minimizing the risk of inhalation and dermal contact.

Chemical Fume Hood
All manipulations of 1-Cyclohexylethanamine, including weighing, transferring, and reactions,

must be conducted within a certified chemical fume hood.[1][6] This is non-negotiable. The

fume hood provides critical protection by:

Containing Vapors: The negative pressure within the hood draws vapors away from the

user's breathing zone.

Explosion Protection: The sash of the fume hood can provide a physical barrier in the event

of an unexpected exothermic reaction or splash.
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Protocol for Fume Hood Use:

Verify Certification: Ensure the fume hood has been certified within the last year.

Sash Position: Work with the sash at the lowest practical height, and no higher than the

marked safe working height.

Airflow: Do not obstruct the baffles at the back of the hood. Keep equipment at least 6 inches

from the face of the hood.

Minimize Storage: The fume hood is a workspace, not a storage cabinet. Excess clutter can

disrupt airflow and increase risk.

Ventilation and Air Exchange
The laboratory should have adequate general ventilation to ensure a safe ambient

environment.[8] This provides a secondary level of protection by diluting any fugitive emissions

that may escape primary containment.

Emergency Equipment
Immediate access to a fully functional safety shower and eyewash station is mandatory in all

areas where 1-Cyclohexylethanamine is handled.[8][9] Regular testing of this equipment is

essential to ensure its readiness in an emergency.

Personal Protective Equipment (PPE): A Necessary
Barrier
While engineering controls are primary, a comprehensive PPE program is essential to protect

against residual hazards and in the event of a spill or splash.

Hand Protection
Wear appropriate chemical-resistant gloves at all times when handling 1-
Cyclohexylethanamine.[9]

Material Selection: Nitrile gloves are a common choice, but it is crucial to consult the glove

manufacturer's compatibility chart for breakthrough time and permeation rate specific to this

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.spectrumchemical.com/media/sds/C2236_AGHS.pdf
https://www.benchchem.com/product/b3024940?utm_src=pdf-body
https://www.spectrumchemical.com/media/sds/C2236_AGHS.pdf
https://files.dep.state.pa.us/water/Wastewater%20Management/EDMRPortalFiles/Chemical_Additives/MSDS/1669.pdf
https://www.benchchem.com/product/b3024940?utm_src=pdf-body
https://www.benchchem.com/product/b3024940?utm_src=pdf-body
https://files.dep.state.pa.us/water/Wastewater%20Management/EDMRPortalFiles/Chemical_Additives/MSDS/1669.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3024940?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


chemical.

Inspection: Always inspect gloves for tears or pinholes before use.

Donning and Doffing: Use proper technique to avoid contaminating your skin when removing

gloves.

Eye and Face Protection
Chemical safety goggles that provide a complete seal around the eyes are mandatory. A face

shield worn over the goggles is also required to protect against splashes.[5][9]

Body Protection
A flame-resistant lab coat should be worn and buttoned to its full length.[9] For larger quantities

or tasks with a higher splash potential, a chemical-resistant apron should be worn over the lab

coat.

Respiratory Protection
In most laboratory settings with proper engineering controls, respiratory protection should not

be necessary. However, if there is a potential for exposure above established limits, or during

spill cleanup of a large quantity, a NIOSH-approved respirator with an appropriate cartridge for

organic vapors and amines should be used.[5][8] A full respiratory protection program, including

fit testing and medical clearance, is required for respirator use.

Donning PPE

Doffing PPE

Lab Coat Goggles & Face Shield Gloves Work CompleteProceed with work

Gloves Goggles & Face Shield Lab Coat

Prepare to Handle
1-Cyclohexylethanamine
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Caption: PPE Donning and Doffing Sequence.

Safe Handling and Storage Protocols
General Handling Practices

Avoid Inhalation, Ingestion, and Contact: Do not breathe vapors or mist.[1][6] Avoid contact

with skin, eyes, and clothing.[8]

Hygiene: Wash hands thoroughly after handling and before eating, drinking, or smoking.[1][9]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[1]

[6][9] Use only non-sparking tools.[1][6][9]

Static Discharge: Take precautionary measures against static discharge.[1][6][9] Ground and

bond containers and receiving equipment.[6][9]

Storage
Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][6][8]

Incompatibilities: Store away from strong oxidizing agents and acids.[6][10]

Segregation: Store in a designated corrosives and flammables area.[1][6][8]

Emergency Procedures: Be Prepared
First Aid Measures
Immediate and appropriate first aid is critical in the event of an exposure.[1]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids.[1] Remove contact lenses if present and easy to do.[1] Seek immediate medical

attention.[1]

Skin Contact: Immediately remove all contaminated clothing.[1] Wash off with plenty of water

for at least 15 minutes.[1] Seek immediate medical attention.[1]
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Inhalation: Move the person to fresh air.[9] If not breathing, give artificial respiration.[1] Seek

immediate medical attention.[1]

Ingestion: Do NOT induce vomiting.[1][9] Clean mouth with water.[1] Never give anything by

mouth to an unconscious person.[1] Seek immediate medical attention.[1]

Spill Response
A prompt and well-executed spill response can prevent a minor incident from becoming a major

one.
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Spill Occurs
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Assess the spill
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Large or unmanageable spill
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Decontaminate the area

Dispose of as hazardous waste
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Caption: Decision tree for spill response.
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Detailed Spill Cleanup Protocol:

Alert and Evacuate: Immediately alert personnel in the vicinity.[11] If the spill is large, volatile,

or in a poorly ventilated area, evacuate the area and call emergency services.[11]

Assess and Secure: From a safe distance, assess the extent of the spill.[12] Eliminate all

ignition sources.[8][9]

Don PPE: At a minimum, wear a lab coat, chemical-resistant gloves, and chemical safety

goggles with a face shield.[12]

Contain: Prevent the spill from spreading or entering drains by creating a dike around it with

an inert absorbent material like vermiculite, sand, or cat litter.[9][13]

Absorb: Apply the absorbent material over the spill, starting from the outside and working

inwards to minimize splashing.[11][13]

Collect: Once the liquid is fully absorbed, carefully scoop the material into a compatible,

labeled container for hazardous waste.[6][13] Use non-sparking tools.[6][9]

Decontaminate: Clean the spill area with a suitable decontaminating solution, followed by

soap and water.[12][14]

Dispose: All contaminated materials, including PPE, must be disposed of as hazardous

waste according to institutional and regulatory guidelines.[12][15]

Restock: Replenish any used spill kit supplies.[11][12]

Waste Disposal
All waste containing 1-Cyclohexylethanamine, including empty containers, is considered

hazardous waste.[1]

Containers: Empty containers retain product residue and vapors and can be dangerous.[1]

Do not reuse empty containers.

Labeling: All waste containers must be clearly labeled with the contents.
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Segregation: Keep 1-Cyclohexylethanamine waste separate from incompatible materials.

Disposal: Dispose of all waste through your institution's hazardous waste management

program in accordance with all local, state, and federal regulations.[1][6][9]

Conclusion
The safe handling of 1-Cyclohexylethanamine is achievable through a combination of robust

engineering controls, diligent use of personal protective equipment, and strict adherence to

established protocols. By understanding the hazards and implementing the precautions

outlined in this guide, researchers can minimize risks and maintain a safe laboratory

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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